mGluR Inhibitor
  • Auglurant
    Auglurant
    • Cat. No.:
    • B605684
    • CAS No.:
    • 1396337-04-4
    • Molecular Formula:
    • C16H12FN5O2
    • Molecular Weight:
    • 325.30 g/mol
    Description
    a negative allosteric modulator of mGlu5 receptors;  structure in first source
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  • HTL14242
    HTL14242
    • Cat. No.:
    • B607987
    • CAS No.:
    • Molecular Formula:
    • C16H8ClFN4
    • Molecular Weight:
    • 310.71 g/mol
    Description
    HTL14242 is a mGlu5 Negative Allosteric Modulator. Metabotropic glutamate receptors (mGluRs) constitute the class C of G-protein coupled receptors (GPCRs) and play a key role in glutamatergic signaling. The inh...
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  • JNJ-46281222
    JNJ-46281222
    • Cat. No.:
    • B608228
    • CAS No.:
    • Molecular Formula:
    • C23H25F3N4
    • Molecular Weight:
    • 414.5 g/mol
    Description
    JNJ-46281222 is a positive allosteric modulator of the mGlu2 receptor.
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  • JF-NP-26
    JF-NP-26
    • Cat. No.:
    • B1192950
    • CAS No.:
    • Molecular Formula:
    • C30H28FN3O4
    • Molecular Weight:
    • 513.5694
    Description
    JF-NP-26 is a caged raseglurant, releasing raseglurant upon exposure to violet 405 nm light
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  • Basimglurant
    Basimglurant
    • Cat. No.:
    • B1279451
    • CAS No.:
    • 802906-73-6
    • Molecular Formula:
    • C18H13ClFN3
    • Molecular Weight:
    • 325.8 g/mol
    Description
    Basimglurant has been used in trials studying the diagnostic and treatment of Depression, Fragile X Syndrome, and Major Depressive Disorder.
    BASIMGLURANT is a small molecule drug with a maximum clinical trial...
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  • Dfmti
    Dfmti
    • Cat. No.:
    • B1676624
    • CAS No.:
    • Molecular Formula:
    • C20H18F2N4O
    • Molecular Weight:
    • 368.4 g/mol
    Description
    MK-5435 is an allosteric negative modulator of mGluR1 receptors. This synthetic compound demonstrates high potency and selective antagonistic activities towards the receptor with IC50 values of 4.3 ­+ 1.3 nM1....
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  • Naftazone
    Naftazone
    • Cat. No.:
    • B1677905
    • CAS No.:
    • 15687-37-3
    • Molecular Formula:
    • C11H9N3O2
    • Molecular Weight:
    • 215.21 g/mol
    Description
    Naftazone is a member of naphthalenes.
    NAFTAZONE is a small molecule drug with a maximum clinical trial phase of IV and is indicated for cardiovascular disease.
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  • MK-8768
    MK-8768
    • Cat. No.:
    • B12394452
    • CAS No.:
    • 1432729-22-0
    • Molecular Formula:
    • C21H22F3N5O2
    • Molecular Weight:
    • 433.4 g/mol
    Description
    MK-8768 is a useful research compound. Its molecular formula is C21H22F3N5O2 and its molecular weight is 433.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality MK-8768 suitable for many resea...
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  • JNJ-46281222
    JNJ-46281222
    • Cat. No.:
    • B15620828
    • CAS No.:
    • Molecular Formula:
    • C23H25F3N4
    • Molecular Weight:
    • 414.5 g/mol
    Description
    structure in first source
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